Cas no 2171416-75-2 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• CAS No: 2171416-75-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6036498
• PubChem ID: 165538779
• Update Time: 2025-05-19

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,4-dimethylpentanamido]oxolane-3-carboxylic acid
• EN300-1518069
• 2171416-75-2

• Inchi： 1S/C27H32N2O6/c1-16(2)12-23(25(30)29(3)24-15-34-13-22(24)26(31)32)28-27(33)35-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-24H,12-15H2,1-3H3,(H,28,33)(H,31,32)/t22?,23-,24?/m0/s1
• InChI Key： HVEUUHCXIKUCCR-WLXPTCNVSA-N
• SMILES： O1CC(C(=O)O)C(C1)N(C)C([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid

Comprehensive Guide to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171416-75-2)

The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171416-75-2) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. With the increasing demand for custom peptides and bioconjugation techniques, this compound has gained significant attention in the fields of drug discovery and biotechnology. Its unique structure, featuring an oxolane ring and Fmoc-protected amine, makes it a valuable building block for solid-phase peptide synthesis (SPPS).

Researchers often search for Fmoc-protected amino acids like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid to enhance the efficiency of peptide chain assembly. The Fmoc group provides excellent protection during synthesis while allowing mild deprotection conditions, which is crucial for maintaining the integrity of complex peptide sequences. This compound is particularly useful in the development of therapeutic peptides, diagnostic probes, and biomaterials.

One of the key advantages of CAS No. 2171416-75-2 is its compatibility with automated peptide synthesizers, which are increasingly adopted in high-throughput screening and combinatorial chemistry. The growing interest in personalized medicine and targeted drug delivery has further driven the demand for specialized amino acid derivatives like this one. Its application extends to protein engineering, where it can be used to introduce non-natural amino acids into recombinant proteins.

In addition to its role in peptide synthesis, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid is also explored in chemical biology studies. Researchers utilize it to investigate protein-protein interactions and enzyme mechanisms, leveraging its unique structural features. The compound's oxolane moiety can influence the conformational stability of peptides, making it valuable for designing bioactive molecules with enhanced properties.

The synthesis and purification of CAS No. 2171416-75-2 follow stringent protocols to ensure high chemical purity and batch-to-batch consistency, which are critical for reproducible research. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its identity and quality. As the pharmaceutical industry continues to invest in peptide-based therapeutics, the importance of reliable Fmoc-amino acid derivatives like this one cannot be overstated.

Another emerging application of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid is in the field of nanotechnology. Its ability to serve as a molecular linker or surface modifier makes it useful for functionalizing nanoparticles and biomaterials. This aligns with the growing trend of integrating peptide chemistry with nanomedicine for advanced drug delivery systems and imaging agents.

For researchers working on peptide vaccines or antibody-drug conjugates (ADCs), CAS No. 2171416-75-2 offers a versatile tool for introducing specific chemical modifications. The compound's N,4-dimethylpentanamido group can be further functionalized to attach fluorescent labels, biomarkers, or therapeutic payloads. This flexibility is highly valued in the development of next-generation biopharmaceuticals.

Storage and handling of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid require attention to moisture sensitivity and temperature control to preserve its stability. Proper storage conditions, such as desiccated environments and low temperatures, are recommended to extend its shelf life. These precautions are essential for maintaining the compound's reactivity and ensuring successful outcomes in peptide synthesis experiments.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,4-dimethylpentanamidooxolane-3-carboxylic acid (CAS No. 2171416-75-2) is a critical reagent in modern peptide chemistry and pharmaceutical research. Its applications span from drug development to nanotechnology, reflecting its versatility and importance in advancing biomedical science. As the demand for precision medicine and innovative therapies grows, compounds like this will continue to play a pivotal role in scientific breakthroughs.